Cas no 84540-33-0 (trans-p-(4-Heptylcyclohexyl)phenetole)

• Product Name: trans-p-(4-Heptylcyclohexyl)phenetole
• CAS No: 84540-33-0
• MF: C₂₁H₃₄O
• MW: 302.49406671524
• CID: 728071
• PubChem ID: 3019937
• Update Time: 2025-04-19

trans-p-(4-Heptylcyclohexyl)phenetole Chemical and Physical Properties

Names and Identifiers

• trans-p-(4-Heptylcyclohexyl)phenetole
• 1-ethoxy-4-(4-heptylcyclohexyl)benzene
• EINECS 283-126-0
• NS00061435
• 84540-33-0
• DTXSID901004820

• Inchi： 1S/C21H34O/c1-3-5-6-7-8-9-18-10-12-19(13-11-18)20-14-16-21(17-15-20)22-4-2/h14-19H,3-13H2,1-2H3
• InChI Key： YZIKHUQFVVONNB-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C1CCC(CCCCCCC)CC1

Computed Properties

• Exact Mass: 302.261
• Monoisotopic Mass: 302.261
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.913
• Boiling Point: 404.8°Cat760mmHg
• Flash Point: 210.2°C
• Refractive Index: 1.49